Cefcanel Daloxate Hydrochloride

• CAS No.: 92602-21-6
• Product Name: Cefcanel Daloxate Hydrochloride
• Molecular Formula: C27H28ClN5O9S3
• Molecular Weight: 698.2 g/mol
• IUPAC Name: (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl (6R,7R)-7-[[(2R)-2-[(2S)-2-aminopropanoyl]oxy-2-phenylacetyl]amino]-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C27H27N5O9S3.ClH/c1-12(28)24(35)41-20(15-7-5-4-6-8-15)21(33)29-18-22(34)32-19(25(36)38-9-17-13(2)39-27(37)40-17)16(10-42-23(18)32)11-43-26-31-30-14(3)44-26;/h4-8,12,18,20,23H,9-11,28H2,1-3H3,(H,29,33);1H/t12-,18+,20+,23+;/m0./s1
• Standard InChIKey: HFVATKYQUGKLGL-PCQLZLFJSA-N
• Isomeric SMILES: CC1=C(OC(=O)O1)COC(=O)C2=C(CS[C@H]3N2C(=O)[C@H]3NC(=O)[C@@H](C4=CC=CC=C4)OC(=O)[C@H](C)N)CSC5=NN=C(S5)C.Cl
• SMILES: CC1=C(OC(=O)O1)COC(=O)C2=C(CSC3N2C(=O)C3NC(=O)C(C4=CC=CC=C4)OC(=O)C(C)N)CSC5=NN=C(S5)C.Cl
• Canonical SMILES: CC1=C(OC(=O)O1)COC(=O)C2=C(CSC3N2C(=O)C3NC(=O)C(C4=CC=CC=C4)OC(=O)C(C)N)CSC5=NN=C(S5)C.Cl
• Synonyms: [6R-[6α,7β(R*)]]-L-Alanine 2-[[2-[[(5-methyl-2-oxo-1,3-dioxol-4-yl)methoxy]carbonyl]-3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]amino]-2-oxo-1-phenylethyl Ester Monohydrochloride; KY 109; 1R)-2-[[(6
• PubChem Compound: 179696
• Last Modified: Nov 11 2021